5-[(2-methylbenzoyl)amino]isophthalic acid

• IUPAC Name: 5-[(2-methylbenzoyl)amino]benzene-1,3-dicarboxylic acid
• InChI: InChI=1S/C16H13NO5/c1-9-4-2-3-5-13(9)14(18)17-12-7-10(15(19)20)6-11(8-12)16(21)22/h2-8H,1H3,(H,17,18)(H,19,20)(H,21,22)
• InChI Key: RTUSZAVSEQSIOX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)NC2=CC(=CC(=C2)C(=O)O)C(=O)O
• Molecular Formula: C16H13NO5
• Molecular Weight: 299.28 g/mol

Description

5-[(2-methylbenzoyl)amino]isophthalic acid, commonly known as MIA, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. MIA is a derivative of isophthalic acid, which is widely used in the production of polyesters, resins, and other industrial materials. However, MIA has unique properties that make it a promising candidate for various scientific applications.

Mechanism of Action

The mechanism of action of MIA in cancer cells is not fully understood, but studies suggest that it targets multiple signaling pathways involved in cancer cell growth and survival. MIA has been shown to inhibit the activity of various enzymes and proteins involved in cell cycle regulation, DNA repair, and apoptosis. Additionally, MIA has been shown to induce oxidative stress in cancer cells, leading to cell death.
Biochemical and Physiological Effects:
MIA has been shown to have various biochemical and physiological effects on cancer cells. Studies have shown that MIA can induce changes in gene expression, leading to alterations in cellular processes such as cell cycle regulation and apoptosis. Additionally, MIA has been shown to inhibit the activity of various enzymes and proteins involved in cancer cell growth and survival.

Advantages and Limitations for Lab Experiments

MIA has several advantages for lab experiments, including its high potency and specificity for cancer cells. Additionally, MIA is relatively easy to synthesize and purify, making it accessible for researchers. However, MIA also has limitations, including its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for MIA research, including its potential use in combination with other anti-cancer agents for improved efficacy. Additionally, further studies are needed to fully understand the mechanism of action of MIA and its potential applications in other fields, such as materials science and drug delivery. Finally, the development of new synthesis methods for MIA could lead to improved yields and purity, making it more accessible for researchers.

Synthesis Methods

MIA can be synthesized through a multi-step process involving the reaction of isophthalic acid with 2-methylbenzoyl chloride in the presence of a catalyst. The resulting product is then purified through various techniques, including recrystallization and chromatography. The synthesis of MIA requires careful control of reaction conditions and purification steps to ensure high purity and yield.

Scientific Research Applications

MIA has been extensively studied for its potential applications in various scientific fields. One of the most promising applications of MIA is in the field of cancer research. Studies have shown that MIA exhibits potent anti-cancer properties, with the ability to induce apoptosis (programmed cell death) in cancer cells. MIA has also been shown to inhibit the growth and proliferation of cancer cells, making it a potential candidate for cancer treatment.